Cas no 6625-93-0 (Benzoic acid,4-amino-5-bromo-2-hydroxy-)

• Product Name: Benzoic acid,4-amino-5-bromo-2-hydroxy-
• CAS No: 6625-93-0
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 523986
• PubChem ID: 246036
• Update Time: 2025-04-19

Benzoic acid,4-amino-5-bromo-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-amino-5-bromo-2-hydroxy-
• 4-amino-5-bromo-2-hydroxybenzoic acid
• 4-Amino-5-brom-2-hydroxy-benzoesaeure
• 4-amino-5-bromo-2-hydroxy-benzoic acid
• AC1L6H70
• AC1Q25OP
• AR-1G0706
• CTK5C3893
• NSC58608
• SureCN7413097

• Inchi： 1S/C7H6BrNO3/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2,10H,9H2,(H,11,12)
• InChI Key： IFOSZAMIVBYHPV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C=C1N)O

Computed Properties

• Exact Mass: 230.95308
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55
• LogP: 2.01630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives